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Compound of Interest

Compound Name:
(E,E)-tetradeca-9,11-dienyl

acetate

Cat. No.: B013425 Get Quote

Composition of the Spodoptera littoralis Sex
Pheromone
The female-produced sex pheromone of Spodoptera littoralis is a complex blend of several

acetate compounds. The precise composition and ratio of these components can vary

depending on the geographic origin of the moth strain.[1][2] The major component, (Z,E)-9,11-

tetradecadienyl acetate, is known to be sufficient to attract males and elicit the initial stages of

mating behavior.[3][4] However, the minor components play a crucial role in modulating the

male's full behavioral sequence.

Table 1: Reported Sex Pheromone Components of Spodoptera littoralis
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Compound Name Abbreviation
Relative Amount
(%) - Strain 1[5]

Electrophysiologic
al Activity (EAG)[5]
[6]

(Z,E)-9,11-
Tetradecadienyl
acetate

Z9E11-14:Ac 66% Major response

(Z)-9-Tetradecenyl

acetate
Z9-14:Ac 12% Active

(E)-11-Tetradecenyl

acetate
E11-14:Ac 11% Active

Tetradecyl acetate 14:Ac 2% Active

(Z)-11-Tetradecenyl

acetate
Z11-14:Ac 9% Active

(Z,E)-9,12-

Tetradecadienyl

acetate

Z9E12-14:Ac Not always present Active

| (E,E)-10,12-Tetradecadienyl acetate | E10E12-14:Ac | Identified in glands | Not

electrophysiologically active |

Pheromone Biosynthesis
The biosynthesis of the acetate pheromone components in S. littoralis begins with common

fatty acid metabolism. The primary precursor is palmitic acid (a C16 fatty acid).[7][8] A series of

enzymatic steps, including desaturation, chain-shortening, reduction, and acetylation, converts

this precursor into the final volatile pheromone molecules.[1][2][9] The process is primarily

regulated by a Pheromone Biosynthesis Activating Neuropeptide (PBAN).[8]

The key steps for the major component, Z9E11-14:Ac, are believed to be:

Synthesis/Modification of Palmitic Acid: The pathway starts with the C16 saturated fatty acyl

precursor.
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Desaturation: A specific Δ11-desaturase enzyme introduces a double bond at the 11th

position, followed by a Δ9-desaturase.[8]

Reduction: The carboxyl group of the fatty acyl precursor is reduced to an alcohol.

Acetylation: An acetyltransferase enzyme catalyzes the final step, adding an acetyl group to

form the acetate ester.[1][2]
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Caption: Biosynthetic pathway of the major sex pheromone component in S. littoralis.

Pheromone Perception and Signal Transduction
Male S. littoralis detect pheromones via specialized olfactory receptor neurons (ORNs) housed

within long sensilla trichodea on their antennae. When pheromone molecules enter the

sensillum lymph, they are bound by Pheromone Binding Proteins (PBPs), which transport them

to odorant receptors (ORs) on the dendritic membrane of the ORNs.

The binding of a pheromone molecule to an OR triggers a conformational change, opening an

ion channel (formed by the OR and its co-receptor, Orco). This leads to an influx of cations,

depolarization of the neuron, and the generation of an action potential. This signal is then

transmitted to the antennal lobe of the moth's brain for processing.
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Pheromone Identification Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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